Cas no 929023-85-8 (Adenosine 5′-(trihydrogen diphosphate), 3′-(dihydrogen phosphate), P′-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(phenylthio)propyl]amino]butyl] ester )

Adenosine 5′-(trihydrogen diphosphate), 3′-(dihydrogen phosphate), P′-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(phenylthio)propyl]amino]butyl] ester structure

929023-85-8 structure

Product Name:Adenosine 5′-(trihydrogen diphosphate), 3′-(dihydrogen phosphate), P′-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(phenylthio)propyl]amino]butyl] ester

CAS No:929023-85-8

MF:C₂₅H₃₅N₆O₁₆P₃S

MW:800.562287569046

CID:5689996

Update Time:2023-10-24

Adenosine 5′-(trihydrogen diphosphate), 3′-(dihydrogen phosphate), P′-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(phenylthio)propyl]amino]butyl] ester Chemical and Physical Properties

Names and Identifiers

- Adenosine 5′-(trihydrogen diphosphate), 3′-(dihydrogen phosphate), P′-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(phenylthio)propyl]amino]butyl] ester
- Inchi： 1S/C25H35N6O16P3S/c1-25(2,20(34)23(35)27-9-8-16(32)51-14-6-4-3-5-7-14)11-44-50(41,42)47-49(39,40)43-10-15-19(46-48(36,37)38)18(33)24(45-15)31-13-30-17-21(26)28-12-29-22(17)31/h3-7,12-13,15,18-20,24,33-34H,8-11H2,1-2H3,(H,27,35)(H,39,40)(H,41,42)(H2,26,28,29)(H2,36,37,38)/t15-,18-,19-,20+,24-/m1/s1
- InChI Key： RMKUFUFBHYNROX-DJVIHCHSSA-N
- SMILES： O[C@@H]1[C@H](OP(O)(O)=O)[C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)SC2C=CC=CC=2)O[C@H]1N1C=NC2C(=NC=NC1=2)N

Adenosine 5′-(trihydrogen diphosphate), 3′-(dihydrogen phosphate), P′-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(phenylthio)propyl]amino]butyl] ester Production Method

Production Method 1

142611-90-3

56-65-5

929023-85-8

Reaction Conditions

1.1 Catalysts: Pantothenate kinase , Dephospho coenzyme A kinase , Phosphopantetheine adenylyltransferase Solvents: Water ; pH 8, rt; 3 h, 37 °C
1.2 Reagents: Ammonium acetate Solvents: Methanol ; pH 6, rt

Reference

: One-pot preparation of coenzyme A analogues via an improved chemo-enzymatic synthesis of pre-CoA thioester synthons

van Wyk, Marianne; et al, Chemical Communications (Cambridge, 2007, (4), 398-400

Production Method 2

867-81-2

929023-85-8

Reaction Conditions

1.1 Reagents: Amberlite IR 120 ; rt
1.2 Reagents: Diethyl cyanophosphonate Solvents: Dimethylformamide ; rt → 0 °C
1.3 Reagents: Triethylamine ; 10 min, 0 °C; 2 h, rt
2.1 Catalysts: Pantothenate kinase , Dephospho coenzyme A kinase , Phosphopantetheine adenylyltransferase Solvents: Water ; pH 8, rt; 3 h, 37 °C
2.2 Reagents: Ammonium acetate Solvents: Methanol ; pH 6, rt

Reference

: One-pot preparation of coenzyme A analogues via an improved chemo-enzymatic synthesis of pre-CoA thioester synthons

van Wyk, Marianne; et al, Chemical Communications (Cambridge, 2007, (4), 398-400